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Compound of Interest

Compound Name: Folate-PEG2-amine

Cat. No.: B8777857 Get Quote

Folate-PEG2-amine is a heterobifunctional molecule composed of a folic acid moiety, a short

polyethylene glycol (PEG) linker with two ethylene glycol units, and a terminal primary amine

group. This unique structure positions it as a valuable tool in the development of targeted

therapeutics and diagnostics, particularly in oncology.

The folic acid component serves as a high-affinity targeting ligand for the folate receptor (FR),

which is frequently overexpressed on the surface of various cancer cells, including those of the

ovary, lung, breast, and brain, while having limited expression in healthy tissues. The

hydrophilic PEG linker enhances the molecule's solubility and biocompatibility, and the terminal

amine provides a reactive handle for conjugation to a wide array of molecules, such as small

molecule drugs, imaging agents, or nanoparticles. This targeted delivery approach aims to

increase the therapeutic index of conjugated payloads by concentrating them at the site of

disease and minimizing off-target toxicity.

Physicochemical Properties
A summary of the key physicochemical properties of Folate-PEG2-amine is presented in the

table below. This data has been compiled from various supplier datasheets and publicly

available chemical databases.
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Property Value Source

Chemical Formula C₂₅H₃₃N₉O₇ [1][2]

Molecular Weight 571.59 g/mol [1][3]

CAS Number 1099829-15-8 [1]

Appearance Yellow to orange solid

Purity >96%

Solubility
Soluble in DMSO (up to 10

mM), DMF, and water.

Predicted Density 1.52 ± 0.1 g/cm³

Storage Conditions
Store at -20°C, desiccated and

protected from light.
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Chemical Structure
The chemical structure of Folate-PEG2-amine consists of three key components: the pteridine

ring system of folic acid, the di-ethylene glycol linker, and the terminal primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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